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Introduction
AMG 837 is a potent and orally bioavailable partial agonist of the G-protein coupled receptor 40

(GPR40), also known as Free Fatty Acid Receptor 1 (FFA1).[1][2][3][4][5] GPR40 is a promising

therapeutic target for type 2 diabetes, as its activation on pancreatic β-cells potentiates

glucose-stimulated insulin secretion.[3][6] The GTPγS binding assay is a functional biochemical

assay used to study the activation of G-protein coupled receptors (GPCRs) by their ligands.[7]

[8][9] It measures the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to the Gα

subunit of a heterotrimeric G-protein upon receptor activation by an agonist.[7][9][10] This

assay is instrumental in determining the potency (EC₅₀) and efficacy (Emax) of a ligand and

can differentiate between agonists, antagonists, and inverse agonists.[7] This document

provides a detailed protocol for a GTPγS binding assay to characterize the interaction of AMG
837 calcium hydrate with the GPR40 receptor.

Mechanism of Action of AMG 837
AMG 837 acts as a partial agonist at the GPR40 receptor.[1][3][11] GPR40 is primarily coupled

to the Gαq class of G-proteins.[3][6][12] Upon agonist binding, the receptor undergoes a
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conformational change, facilitating the exchange of GDP for GTP on the Gαq subunit. This

leads to the dissociation of the Gαq subunit from the Gβγ dimer, initiating downstream signaling

cascades, such as the activation of phospholipase C (PLC), which in turn leads to the

generation of inositol phosphates and an increase in intracellular calcium levels.[3][6] The

GTPγS binding assay directly measures the initial step of G-protein activation.

Quantitative Data Summary
The following table summarizes the quantitative data for AMG 837 calcium hydrate from

various in vitro assays, including the GTPγS binding assay.

Parameter Value
Cell
Line/System

Assay Type Reference

EC₅₀ 1.5 ± 0.1 nM

A9 cell line stably

overexpressing

human GPR40

[³⁵S]GTPγS

Binding Assay
[3][6]

EC₅₀ 13.5 nM

CHO cells

expressing

human GPR40

Ca²⁺ Flux Assay [2]

EC₅₀ 7.8 ± 1.2 nM
A9_GPR40 cell

line

Inositol

Phosphate

Accumulation

[3][11]

EC₅₀ 142 ± 20 nM
Isolated primary

mouse islets

Glucose-

Stimulated

Insulin Secretion

[2][6]

Signaling Pathway and Experimental Workflow
GPR40 Signaling Pathway Activated by AMG 837
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Caption: GPR40 signaling cascade initiated by AMG 837.
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Caption: General workflow for the [³⁵S]GTPγS binding assay.

Logical Relationship of Assay Components

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15606554/docs?utm_src=pdf-body-img#application-notes-and-protocols-gtp-s-binding-assay-with-amg-837-calcium-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activation Complex

Binding Event

Measured Output

AMG 837
(Agonist)

GPR40
(Receptor)

Gαq/βγ
(Transducer)

Activated Gαq

Conformational
Change

[³⁵S]GTPγS
(Labeled Nucleotide)

Binding

Radioactive Signal

Proportional To

Click to download full resolution via product page

Caption: Interplay of components in the GTPγS assay.

Experimental Protocols
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This section provides a detailed methodology for performing a [³⁵S]GTPγS binding assay with

AMG 837 calcium hydrate using membranes from cells overexpressing human GPR40. This

protocol is based on established methods for GPCRs and specific details available for AMG

837.[3][6][8]

Materials and Reagents
Cell Membranes: Membranes prepared from a cell line stably expressing human GPR40

(e.g., A9 or CHO cells).

AMG 837 Calcium Hydrate: Prepare a stock solution in a suitable solvent (e.g., DMSO) and

make serial dilutions in assay buffer.

[³⁵S]GTPγS: Specific activity >1000 Ci/mmol.

Guanosine 5'-diphosphate (GDP): For pre-incubation to ensure G-proteins are in the inactive

state.

Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA.

Non-specific Binding Control: Unlabeled GTPγS or a high concentration of a known GPR40

agonist.

Wash Buffer: Ice-cold 50 mM Tris-HCl (pH 7.4).

Filtration Apparatus: 96-well filter plates (e.g., GF/C) and a vacuum manifold.

Scintillation Cocktail: Suitable for counting ³⁵S.

Scintillation Counter: To measure radioactivity.

Procedure
Membrane Preparation:

Culture cells expressing human GPR40 to a high density.

Harvest cells and homogenize in ice-cold buffer.
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Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

Wash the membrane pellet with fresh buffer and resuspend in assay buffer.

Determine the protein concentration of the membrane preparation (e.g., using a BCA or

Bradford assay).

Store membrane aliquots at -80°C until use.

Assay Setup:

On a 96-well plate, add the following components in order:

Assay Buffer

Serial dilutions of AMG 837 calcium hydrate (or vehicle for basal binding, and

unlabeled GTPγS for non-specific binding).

GDP to a final concentration of 10 µM.

Cell membranes (typically 10-20 µg of protein per well).

Pre-incubate the plate at 30°C for 15-20 minutes to facilitate the binding of GDP to the G-

proteins.

Initiation of the Reaction:

Add [³⁵S]GTPγS to each well to a final concentration of approximately 0.1 nM.

Incubate the plate at 30°C for 30-60 minutes with gentle agitation.

Termination and Filtration:

Terminate the reaction by rapid filtration through the 96-well filter plate using a vacuum

manifold.
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Quickly wash each well with 3-4 volumes of ice-cold wash buffer to remove unbound

[³⁵S]GTPγS.

Measurement of Radioactivity:

Allow the filter plate to dry completely.

Add scintillation cocktail to each well.

Seal the plate and count the radioactivity in a scintillation counter.

Data Analysis:

Subtract the non-specific binding from all other readings to obtain specific binding.

Plot the specific binding (in cpm or dpm) against the logarithm of the AMG 837

concentration.

Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to

determine the EC₅₀ and Emax values.

Conclusion
The GTPγS binding assay is a robust and reliable method for characterizing the functional

activity of ligands at GPCRs. This application note provides a comprehensive guide for

researchers to assess the interaction of AMG 837 calcium hydrate with the GPR40 receptor.

The provided protocols and data serve as a valuable resource for drug discovery and

development programs targeting GPR40 for the treatment of type 2 diabetes and other

metabolic disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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